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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B15556700

This technical guide provides essential information on N-Acetyl-DL-alanine-d7 for
researchers, scientists, and professionals in drug development. Below you will find details on
suppliers, chemical properties, and potential experimental applications, presented in a
comprehensive format to support your research endeavors.

Supplier Information

N-Acetyl-DL-alanine-d7 is a deuterated derivative of N-Acetyl-DL-alanine used in various
research applications, particularly in metabolic studies and as an internal standard in mass
spectrometry. Several chemical suppliers offer this compound. While specific certificates of
analysis for the d7 variant are not readily available in public domains, general product
information can be obtained from suppliers specializing in isotopically labeled compounds. Key
suppliers identified include Toronto Research Chemicals (TRC) and SRD Pharma. It is
recommended to contact these suppliers directly to obtain lot-specific certificates of analysis
containing detailed quantitative data.
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. Contact
Supplier Product Code . Notes
Information

A well-established
supplier of isotopically
labeled compounds. A

A167968 --INVALID-LINK-- complete analytical
data package is

Toronto Research
Chemicals (TRC)

typically provided with
products.[1][2]

A supplier of
pharmaceutical and
SRD Pharma NO00001105 --INVALID-LINK-- research chemicals,
offering various pack
sizes.[3][4]

Chemical Properties and Specifications

N-Acetyl-DL-alanine-d7 is the deuterated analog of N-Acetyl-DL-alanine, with seven
deuterium atoms replacing seven hydrogen atoms. This isotopic labeling makes it a valuable
tool for tracer studies. General chemical properties are summarized below, with the molecular
weight adjusted for the deuterium content.
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Property Value Source
Molecular Formula CsH2D7NOs SRD Pharmal3]
Molecular Weight 138.17 g/mol SRD Pharma[3]
White to off-white powder Inferred from similar
Appearance
(expected) compounds[5]
) >98% (typical for similar Inferred from similar
Purity
compounds) compounds[5]

Inferred from similar

Isotopic Purity Atom % D: =98% (expected)
compounds
N Expected to be soluble in Inferred from similar
Solubility
water. compounds
Inferred from similar
Storage Recommended at -20°C

compounds

Experimental Protocols

While a specific, published experimental protocol for N-Acetyl-DL-alanine-d7 is not readily
available, a general workflow for its use in a metabolic labeling experiment can be proposed
based on standard practices with deuterated amino acids.

Representative Experimental Workflow: Metabolic
Labeling and Mass Spectrometry Analysis

This protocol outlines the use of N-Acetyl-DL-alanine-d7 as a tracer to study its incorporation
into cellular components.
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A general workflow for a metabolic labeling experiment using N-Acetyl-DL-alanine-d7.
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Potential Research Applications and Signaling

Pathways
Synthesis of N-Acetyl-DL-alanine-d7

The synthesis of N-Acetyl-DL-alanine-d7 would likely follow standard organic chemistry
procedures for N-acetylation of an amino acid, starting from deuterated DL-alanine.

DL-Alanine-d7

N-Acetylation

N-Acetyl-DL-alanine-d7

Click to download full resolution via product page

Acetic Anhydride-d6
or Acetyl-d3 Chloride

A simplified logical diagram for the synthesis of N-Acetyl-DL-alanine-d7.

Metabolic Fate and Potential Signaling Involvement

N-Acetyl-DL-alanine, as a derivative of the amino acid alanine, may be processed by cellular
enzymes. If deacetylated, the resulting deuterated alanine could enter central carbon
metabolism. Alanine is a key player in the glucose-alanine cycle, which is crucial for
transporting amino groups to the liver for urea synthesis and for gluconeogenesis.
Furthermore, derivatives of N-acetylated amino acids have been investigated for their potential
as anticonvulsant agents, suggesting a possible interaction with neuronal signaling pathways.

[3]
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A plausible metabolic pathway for N-Acetyl-DL-alanine-d7 as a tracer.

This guide provides a foundational understanding of N-Acetyl-DL-alanine-d7 for research
purposes. For specific applications and detailed protocols, direct consultation with suppliers

and a thorough review of literature on metabolic labeling with deuterated amino acids are
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to N-Acetyl-DL-alanine-d7 for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556700#n-acetyl-dl-alanine-d7-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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